![molecular formula C20H30N2O4 B2922097 2-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide CAS No. 921835-96-3](/img/structure/B2922097.png)
2-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is an ester, which is a class of organic compounds that reacts with water to produce alcohols and organic or inorganic acids . Esters are widely used in a variety of applications from plastics to perfumes .
Molecular Structure Analysis
Esters have a carbon-to-oxygen double bond, which is also singly bonded to a second oxygen atom. This oxygen is then connected to an alkyl or an aryl group . The exact structure of this compound would depend on the specific groups present.Chemical Reactions Analysis
Esters can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents . The exact reactions this compound would undergo would depend on the specific groups present and the reaction conditions.Scientific Research Applications
Synthesis and Chemical Properties
Research into compounds structurally similar to "2-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide" often centers on their synthesis and the exploration of their chemical properties. For instance, studies have documented the synthesis of novel benzodifuranyl, 1,3,5-triazines, and 1,3,5-oxadiazepines derived from visnaginone and khellinone, showcasing significant anti-inflammatory and analgesic activities, suggesting a wide range of potential applications for structurally related compounds in medical and pharmaceutical research (Abu‐Hashem et al., 2020).
Potential Therapeutic Applications
The exploration of compounds with a similar structure to "2-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide" extends into their potential therapeutic applications. Notably, the enantioselective synthesis of metabolites of Vasopressin V2 receptor antagonist OPC-31260 via lipase-catalyzed transesterification indicates a method for producing therapeutically active compounds with precise control over their stereochemistry (Matsubara et al., 2000). This research underscores the importance of stereochemistry in the pharmacological efficacy of drug molecules and opens avenues for the development of more effective treatments.
Radiosynthesis and Imaging Applications
Further studies have demonstrated the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener for herbicides, pointing to the utility of related compounds in agricultural sciences and possibly in environmental monitoring (Latli & Casida, 1995). Such research not only contributes to our understanding of the environmental impact of these substances but also to the development of methods for their detection and analysis.
properties
IUPAC Name |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-ethoxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O4/c1-6-25-12-18(23)21-15-7-8-16-17(11-15)26-13-20(4,5)19(24)22(16)10-9-14(2)3/h7-8,11,14H,6,9-10,12-13H2,1-5H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQDZNGRBUMACGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NC1=CC2=C(C=C1)N(C(=O)C(CO2)(C)C)CCC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.